molecular formula C14H12O2 B8411600 [[1,1'-Biphenyl]-4-yloxy]-acetaldehyde

[[1,1'-Biphenyl]-4-yloxy]-acetaldehyde

Cat. No.: B8411600
M. Wt: 212.24 g/mol
InChI Key: SODCDNXKFNVVEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[[1,1'-Biphenyl]-4-yloxy]-acetaldehyde is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12O2

Molecular Weight

212.24 g/mol

IUPAC Name

2-(4-phenylphenoxy)acetaldehyde

InChI

InChI=1S/C14H12O2/c15-10-11-16-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-10H,11H2

InChI Key

SODCDNXKFNVVEM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)OCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The acetal from Step 1 (2.10 g) was dissolved in 10 mL of tetrahydrofuran and 1 mL of distilled water was added to the yellow solution, followed by 1 mL of concentrated hydrochloric acid. This mixture was stirred rapidly overnight, then a small amount of saturated aqueous brine solution was added to the reaction mixture, followed by 50 mL of diethyl ether. The organics were extracted into the ether layer and the aqueous layer was washed twice more with diethyl ether. The ether layers were combined, dried over anhydrous magnesium sulfate, and evaporated. The residue was triturated with a 10% solution if isopropyl alcohol in chloroform, leaving a white solid. This solid was again triturated with a small amount of methanol in dichloromethane. The yield of filtrates from the above two triturations was 1.84 g (71% ) of 4-biphenyloxyacetaldehyde.
Name
acetal
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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